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Technical Profile of 4-Octadecylaniline

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Octadecylaniline

CAS No.: 114235-67-5

Cat. No.: S1488594

The table below summarizes the core identifier and quantitative physical properties of 4-Octadecylaniline
(CAS No. 114235-67-5) [1] [2] [3].

Property Value | Description

CAS Registry Number 114235-67-5 [1] [4] [2]

Molecular Formula C24HasN [1] [4] [2]

Molecular Weight 345.6 g/mol [1] [4] [2]

Density 0.889 £ 0.06 g/cm3 (Predicted) [1] [2] [5]
Melting Point 59-63 °C (lit.) [1] [2] [5]

Boiling Point 240-245 °C at 0.4 mmHg (lit.) [1] [2] [5]
pKa 4.95 + 0.10 (Predicted) [1] [2] [3]

LogP (Octanol-Water) 8.654 (Predicted) [2] [3]

Flash Point 196.4°C [2] [3]

Vapor Pressure 9.95 x 1072 mmHg at 25°C [3]
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Description: 4-Octadecylaniline is a long-chain alkyl-substituted aniline derivative. Its structure features a
hydrophobic octadecyl group attached to an aromatic amine, imparting surfactant-like properties [2]. This
amphiphilic nature makes it useful in interfacial applications, as a precursor for specialized dyes and liquid

crystals, and as a building block for surface-modifying agents [2].

Synthetic Application in Material Science

A prominent and recent application of 4-Octadecylaniline is as a precursor in the synthesis of advanced
hydrogen-bonded liquid crystal (HBLC) supramolecular systems [6]. The following diagram illustrates this

two-step synthesis workflow.

(Start: Raw Materials)

AN

G—Pyridinecarboxaldehyde) G-H-Octadecylanilina

Proton Acceptor (P18) 4-alkoxy benzoic acid
Schiff Base (Proton Donor)
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Click to download full resolution via product page
Detailed Experimental Protocol [6]:

¢ Step 1: Synthesis of the Proton Acceptor (P18)

o Reaction: An equimolar (1:1) mixture of 4-pyridinecarboxaldehyde and 4-n-octadecylaniline is
refluxed in ethanol for 6-7 hours.

o Mechanism: This is a condensation reaction forming a Schiff base (-HC=N-).

o Workup: The resultant product is filtered and recrystallized from ethyl acetate.

o Characterization: The product is validated by its melting point (72 °C, 345 K) and
characterized by IR, *H NMR, and 3C NMR spectroscopy.

e Step 2: Preparation of the Hydrogen-Bonded Complex

o Reaction: The proton acceptor (P18) and a substituted 4-alkoxy benzoic acid (proton donor)
are combined in a 1:1 ratio using tetrahydrofuran (THF) as the solvent and refluxed for 1 hour.

o Mechanism: Formation of supramolecular complex via hydrogen bonding between the pyridine
ring of P18 and the carboxylic acid group.

o Workup: The solvent is evaporated to yield the final HBLC supramolecule.

Research Significance: These novel materials exhibit smectic A mesophases and have potential applications
in capacitors, optical filters, and light modulators due to their stimuli-responsive and self-assembling "smart"

material properties [6].

Safety and Handling

The following safety information is based on supplier-provided data [1] [4] [2]:

¢ Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May
cause respiratory irritation) [2].

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing) [2].

o Safety Statements: S26 (In case of contact with eyes, rinse immediately with plenty of water and
seek medical advice), S36 (Wear suitable protective clothing) [3].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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